1-Chloro-3-ethynyl-5-methoxybenzene
Overview
Description
1-Chloro-3-ethynyl-5-methoxybenzene, also known as 3-chloro-5-methoxyphenylacetylene, is a chemical compound with the molecular formula C9H7ClO . It is used for research and development purposes .
Synthesis Analysis
The synthesis of 1-Chloro-3-ethynyl-5-methoxybenzene could potentially involve electrophilic aromatic substitution, a common reaction in organic chemistry . This process typically involves the electrophile forming a sigma-bond to the benzene ring, generating a positively charged intermediate. The intermediate then loses a proton, yielding a substituted benzene ring .Molecular Structure Analysis
The molecular structure of 1-Chloro-3-ethynyl-5-methoxybenzene consists of a benzene ring with a chlorine atom (Cl), an ethynyl group (C≡CH), and a methoxy group (CH3O) attached to it . The exact positions of these groups on the benzene ring can be determined by the numbering in the compound’s name .Chemical Reactions Analysis
The chemical reactions involving 1-Chloro-3-ethynyl-5-methoxybenzene could include nucleophilic substitution reactions . In such reactions, a nucleophile (a molecule or ion that donates an electron pair) replaces a group or atom in another molecule . The specifics of these reactions would depend on the conditions and the other reactants present .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Chloro-3-ethynyl-5-methoxybenzene include its molecular weight, which is 166.6 g/mol . Other properties, such as its melting point, boiling point, and density, would need to be determined experimentally.Scientific Research Applications
-
Synthesis and Application of 1-chloro-3,3,3-trifluoropropene
- Application : This compound is used as a foaming agent and heat transfer fluid .
- Method : The synthesis involves a gas phase fluorine-chlorine exchange with 1,1,1,3,3-pentachloropropane as raw material .
- Results : The synthesis has a high conversion rate and selectivity, and it’s easy to industrialize .
-
Weak Hydrogen Bonding in the Crystal Structure of a 1-chloro-4-methoxybenzene Derivative
- Application : This research focuses on the weak hydrogen bonding in the crystal structure of a 1-chloro-4-methoxybenzene derivative .
- Method : The study involves structural and computational modeling .
- Results : The study highlights the significant role of weak hydrogen bonding as the primary driving force behind the crystal packing .
properties
IUPAC Name |
1-chloro-3-ethynyl-5-methoxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClO/c1-3-7-4-8(10)6-9(5-7)11-2/h1,4-6H,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVOMEZHRNCZASD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C#C)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30855808 | |
Record name | 1-Chloro-3-ethynyl-5-methoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30855808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-3-ethynyl-5-methoxybenzene | |
CAS RN |
556112-23-3 | |
Record name | 1-Chloro-3-ethynyl-5-methoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30855808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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